Cas no 338421-34-4 (2-({2-Oxo-2-3-(trifluoromethyl)anilinoethyl}sulfonyl)acetic acid)

• Product Name: 2-({2-Oxo-2-3-(trifluoromethyl)anilinoethyl}sulfonyl)acetic acid
• CAS No: 338421-34-4
• CID: 4647408
• Update Time: 2025-06-13

2-({2-Oxo-2-3-(trifluoromethyl)anilinoethyl}sulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-Oxo-2-3-(trifluoromethyl)anilinoethyl}sulfonyl)acetic acid

Additional information on 2-({2-Oxo-2-3-(trifluoromethyl)anilinoethyl}sulfonyl)acetic acid

Comprehensive Overview of 2-({2-Oxo-2-[3-(trifluoromethyl)anilino]ethyl}sulfonyl)acetic acid (CAS No. 338421-34-4)

2-({2-Oxo-2-[3-(trifluoromethyl)anilino]ethyl}sulfonyl)acetic acid (CAS No. 338421-34-4) is a specialized organic compound with a unique molecular structure that combines sulfonyl, carbonyl, and trifluoromethyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable building block in drug discovery. Researchers are particularly interested in its applications for designing enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in precision medicine.

In recent years, the compound's relevance has increased due to its potential role in addressing drug-resistant infections and chronic inflammatory diseases, two pressing global health challenges. Its sulfonylacetic acid moiety offers reactive sites for further derivatization, enabling the development of novel bioactive molecules. The compound's CAS No. 338421-34-4 is frequently searched in scientific databases, reflecting its importance in synthetic chemistry. Additionally, its structural features align with trends in green chemistry, as researchers explore eco-friendly synthesis routes to reduce waste and energy consumption.

The compound's mechanism of action is often linked to its ability to interact with biological targets such as kinases or proteases, which are critical in signal transduction pathways. This property has spurred investigations into its use for cancer therapeutics and autoimmune disorders, topics highly searched in academic and industrial circles. Analytical techniques like HPLC and NMR are essential for characterizing its purity and stability, ensuring reproducibility in research. Furthermore, its compatibility with peptide coupling reagents expands its utility in bioconjugation strategies, a hot topic in biopharmaceutical development.

From an industrial perspective, scalability and cost-effectiveness are key considerations for 2-({2-Oxo-2-[3-(trifluoromethyl)anilino]ethyl}sulfonyl)acetic acid. Innovations in continuous flow chemistry and catalysis have been explored to optimize its production. The compound's stability under various pH conditions also makes it suitable for formulation studies, addressing the demand for oral bioavailability enhancement in drug delivery systems. As the pharmaceutical industry shifts toward personalized medicine, this compound's adaptability positions it as a promising candidate for future therapeutics.

Environmental and regulatory aspects are equally important. The compound's biodegradability and toxicological profile are under scrutiny to meet stringent regulatory standards like REACH and FDA guidelines. Researchers are also investigating its potential in sustainable agriculture, particularly as a precursor for eco-friendly pesticides. This dual focus on human health and environmental impact resonates with the United Nations' Sustainable Development Goals (SDGs), a frequently searched topic in interdisciplinary research.

In summary, 2-({2-Oxo-2-[3-(trifluoromethyl)anilino]ethyl}sulfonyl)acetic acid (CAS No. 338421-34-4) represents a convergence of innovation in synthetic chemistry, drug development, and sustainability. Its multifaceted applications and alignment with global research trends ensure its continued relevance in scientific and industrial communities. Future studies will likely explore its integration with AI-driven drug design and high-throughput screening, further solidifying its role in advancing modern science.